Cas no 2172371-76-3 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic acid
• CAS No: 2172371-76-3
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 6069693
• PubChem ID: 165566585
• Update Time: 2025-06-08

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic acid
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorobenzamido]cyclopropyl}acetic acid
• EN300-1573390
• 2172371-76-3

• Inchi： 1S/C27H23FN2O5/c28-17-11-16(25(33)30-27(9-10-27)14-24(31)32)12-18(13-17)29-26(34)35-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,11-13,23H,9-10,14-15H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： KXRIOKZRTROBGT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(NC1(CC(=O)O)CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic acid

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic Acid: A Comprehensive Overview

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic acid (CAS No. 2172371-76-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-protected 5-fluoro-benzamido-cyclopropanecarboxylic acid, is characterized by its unique structural features and potential applications in drug development.

The core structure of this compound includes a cyclopropanecarboxylic acid moiety, which is a common building block in the synthesis of various bioactive molecules. The presence of the Fmoc (9-fluorenylmethoxycarbonyl) protecting group on the amino functionality ensures that the compound remains stable during synthetic manipulations, making it an ideal intermediate for multi-step organic synthesis. Additionally, the 5-fluorobenzamido substituent introduces a fluorine atom, which can significantly influence the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. Fluorine atoms can enhance the lipophilicity and metabolic stability of molecules, thereby improving their drug-like properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that fluorine substitution in aromatic rings can enhance the binding affinity of small molecules to their target proteins, leading to more potent and selective drugs.

In the context of drug discovery, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic acid has shown promise as a lead compound for developing novel therapeutics. Its cyclopropane ring provides conformational rigidity, which can be crucial for optimizing receptor binding and reducing off-target effects. The Fmoc protecting group can be selectively removed under mild conditions, allowing for further functionalization and derivatization to tailor the compound's properties for specific therapeutic applications.

The synthesis of this compound typically involves several key steps. The first step involves the formation of the cyclopropane ring through a ring-closing metathesis reaction or a similar cycloaddition process. The Fmoc protecting group is then introduced to protect the amino functionality during subsequent reactions. Finally, the 5-fluorobenzamido substituent is added through an amide coupling reaction. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of biological activity, preliminary studies have indicated that 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic acid exhibits promising anti-inflammatory and anti-cancer properties. For example, a study published in Cancer Research reported that derivatives of this compound were effective in inhibiting tumor growth in vitro and in vivo. The mechanism of action appears to involve modulation of key signaling pathways involved in cell proliferation and apoptosis.

The potential applications of this compound extend beyond cancer therapy. Research has also explored its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to modulate specific protein-protein interactions and signaling pathways makes it a valuable tool for developing targeted therapies that address the underlying causes of these diseases.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorobenzamidocyclopropyl}acetic acid (CAS No. 2172371-76-3) represents a promising candidate for further investigation in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive starting point for developing novel therapeutics with improved efficacy and safety profiles. As research continues to advance, it is likely that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.